(3-cyanopiperidin-3-yl)methanesulfonyl fluoride hydrochloride
Overview
Description
(3-Cyanopiperidin-3-yl)methanesulfonyl fluoride hydrochloride: is a chemical compound that has garnered significant attention in scientific research due to its diverse range of applications. This compound is known for its unique structure and reactivity, making it a valuable tool in various fields such as chemistry, biology, medicine, and industry.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (3-Cyanopiperidin-3-yl)methanesulfonyl fluoride hydrochloride typically involves the reaction of piperidin-3-ylmethanesulfonyl fluoride with a cyanating agent under controlled conditions. The reaction conditions include the use of a suitable solvent, temperature control, and the presence of a catalyst to facilitate the cyanation process.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to ensure high yield and purity. The process may also include purification steps such as recrystallization or chromatography to obtain the desired product.
Chemical Reactions Analysis
(3-Cyanopiperidin-3-yl)methanesulfonyl fluoride hydrochloride: undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form derivatives with different functional groups.
Reduction: Reduction reactions can be performed to modify the compound's structure.
Substitution: Substitution reactions are common, where different substituents can replace the existing groups on the compound.
Common Reagents and Conditions:
Oxidation reactions may use reagents such as hydrogen peroxide or potassium permanganate.
Reduction reactions might involve the use of reducing agents like lithium aluminum hydride.
Substitution reactions can be carried out using nucleophiles or electrophiles under specific conditions.
Major Products Formed: The major products formed from these reactions include various derivatives of the original compound, which can be used in further research or industrial applications.
Scientific Research Applications
(3-Cyanopiperidin-3-yl)methanesulfonyl fluoride hydrochloride: has a wide range of applications in scientific research:
Chemistry: The compound is used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: It is employed in biochemical studies to investigate enzyme mechanisms and protein interactions.
Medicine: The compound has potential therapeutic applications, including the development of new drugs and treatments.
Industry: It is utilized in the production of various chemical products and materials.
Mechanism of Action
The mechanism by which (3-Cyanopiperidin-3-yl)methanesulfonyl fluoride hydrochloride exerts its effects involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, leading to its biological activity.
Molecular Targets and Pathways:
The compound may target specific enzymes involved in metabolic pathways.
It may interact with receptors on cell surfaces, influencing cellular responses.
Comparison with Similar Compounds
(3-Cyanopiperidin-3-yl)methanesulfonyl fluoride hydrochloride: is compared with other similar compounds to highlight its uniqueness:
Similar Compounds: Piperidin-3-ylmethanesulfonyl fluoride, Piperidin-4-ylmethanesulfonyl fluoride, and other related fluorinated compounds.
Uniqueness: The presence of the cyano group and the specific arrangement of atoms in this compound contribute to its distinct chemical properties and reactivity.
Properties
CAS No. |
2408964-89-4 |
|---|---|
Molecular Formula |
C7H12ClFN2O2S |
Molecular Weight |
242.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
